Cas no 1795441-61-0 (2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide
• CAS No: 1795441-61-0
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 5405530
• Update Time: 2025-10-24

2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)chromene-3-carboxamide
• 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C20H17N3O3/c24-19(16-13-15-5-1-2-7-17(15)26-20(16)25)22-10-4-11-23-12-8-14-6-3-9-21-18(14)23/h1-3,5-9,12-13H,4,10-11H2,(H,22,24)
• InChI Key： RKTKXNIFZADPIW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(NCCCN1C2=NC=CC=C2C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide

Recent Advances in the Study of 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide (CAS: 1795441-61-0)

The compound 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide (CAS: 1795441-61-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This coumarin-based derivative, characterized by its unique pyrrolopyridine moiety, has been investigated for its biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory pathways. Structural analysis reveals that the pyrrolopyridine group plays a critical role in binding to the ATP-binding site of target kinases, thereby modulating their activity. This mechanism has been validated through X-ray crystallography and molecular docking studies, which highlight the compound's high affinity and specificity. Such insights are invaluable for the design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide has demonstrated notable anti-inflammatory effects in vivo. Preclinical studies using rodent models of inflammation have shown that the compound significantly reduces pro-inflammatory cytokine levels and attenuates tissue damage. These effects are attributed to its dual action on both kinase-dependent and independent pathways, making it a versatile therapeutic agent. Further pharmacokinetic studies have also indicated favorable bioavailability and metabolic stability, suggesting its potential for oral administration.

Despite these promising results, challenges remain in optimizing the compound's therapeutic window and minimizing potential side effects. Recent efforts have focused on structural modifications to enhance its selectivity and reduce toxicity. For instance, introducing substituents at specific positions of the coumarin scaffold has been shown to improve binding affinity and metabolic stability. These modifications are guided by advanced computational modeling and high-throughput screening, which accelerate the iterative process of drug optimization.

Looking ahead, the continued exploration of 2-oxo-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)-2H-chromene-3-carboxamide holds great promise for addressing unmet medical needs in inflammatory and proliferative diseases. Collaborative research between academia and industry will be essential to translate these findings into clinical applications. Future studies should prioritize comprehensive toxicological assessments and the development of scalable synthesis routes to facilitate large-scale production. By leveraging the latest advancements in chemical biology and medicinal chemistry, this compound could emerge as a cornerstone in the development of novel therapeutics.